Cas no 1024544-00-0 ((3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide)

• Product Name: (3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide
• CAS No: 1024544-00-0
• MF: C₁₄H₁₀ClFN₂O₂
• MW: 292.692805767059
• MDL: MFCD00955393
• CID: 4677280
• Update Time: 2025-05-20

(3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide Chemical and Physical Properties

Names and Identifiers

• (3-(6-CHLORO-2-FLUOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-PROP-2-YNYLFORMAMIDE
• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-yn-1-yl)-1,2-oxazole-4-carboxamide
• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-prop-2-ynyl-1,2-oxazole-4-carboxamide
• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-ynyl)isoxazole-4-carboxamide
• (3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide

• MDL： MFCD00955393
• Inchi： 1S/C14H10ClFN2O2/c1-3-7-17-14(19)11-8(2)20-18-13(11)12-9(15)5-4-6-10(12)16/h1,4-6H,7H2,2H3,(H,17,19)
• InChI Key： PDLUWQUGEYSOGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NCC#C)=O)=C(C)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 411
• Topological Polar Surface Area: 55.1

Additional information on (3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide

Compound CAS No. 1024544-00-0: (3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide

The compound with CAS No. 1024544-00-0, known as (3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an isoxazole ring with a substituted phenyl group and an alkyne moiety. The presence of chlorine and fluorine substituents on the aromatic ring introduces interesting electronic properties, making this compound a valuable candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its isoxazole core is known for its ability to interact with biological targets, such as enzymes and receptors, making it a promising scaffold for drug design. The substitution pattern on the aromatic ring further enhances its pharmacological profile, enabling selective interactions with specific biological systems. Researchers have explored its potential as an antimicrobial agent, demonstrating moderate activity against a range of bacterial and fungal strains.

In addition to its biological applications, this compound has shown promise in the realm of supramolecular chemistry. The alkyne group present in the molecule can participate in π-interactions and hydrogen bonding, facilitating the formation of supramolecular assemblies. These assemblies have potential applications in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Recent experiments have demonstrated that this compound can serve as a building block for constructing hierarchical structures with tunable mechanical properties.

The synthesis of (3-(6-Chloro-2-fluorophenyl)-5-methylisoxazol-4-YL)-N-prop-2-ynylformamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the isoxazole ring through cyclization reactions and the introduction of substituents via electrophilic aromatic substitution. The use of transition metal catalysts has enabled efficient coupling reactions, ensuring high yields and purity of the final product. This compound's synthesis has been optimized to meet the demands of large-scale production, making it accessible for both academic research and industrial applications.

From an environmental perspective, this compound has been evaluated for its ecotoxicological impact. Studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it could be used in applications where environmental safety is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1024544-00-0 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.